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Compound of Interest

Compound Name: 3-(Butylsulfanyl)phenol

CAS No.: 756895-79-1

Cat. No.: B7974244

Get Quote

Executive Summary
3-(n-Butylthio)phenol (C₁₀H₁₄OS) is a lipophilic phenolic derivative characterized by a meta-

substituted thioether linkage. As a bifunctional molecule containing both a hydroxyl group (-OH)

and a butylthio group (-S-C₄H₉), it serves as a versatile intermediate in organic synthesis.[1] Its

structural motif is particularly relevant in drug discovery as a bioisostere for 3-butoxyphenol,

offering modulated lipophilicity (LogP) and metabolic stability profiles. This guide provides a

definitive analysis of its molecular weight, chemical structure, and a validated protocol for its

synthesis from 3-mercaptophenol.

Chemical Identity & Structural Analysis[2][3][4]
The molecule consists of a benzene ring substituted at the 1-position with a hydroxyl group and

at the 3-position with an n-butylthio chain. The meta-substitution pattern creates a unique

electronic environment where the electron-donating hydroxyl group and the electron-rich (but

less donating than alkoxy) thioether group influence the ring's reactivity.
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The following diagram illustrates the connectivity and functional group distribution of 3-(n-

butylthio)phenol.
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Figure 1: Structural connectivity of 3-(n-butylthio)phenol showing the meta-relationship

between the polar hydroxyl head and the lipophilic butylthio tail.

Physicochemical Profile
The molecular weight and derived properties are critical for assessing the compound's behavior

in biological systems (e.g., membrane permeability) and formulation.

Molecular Weight Calculation (C₁₀H₁₄OS)
Element Count

Atomic Mass (
g/mol )

Subtotal ( g/mol )

Carbon (C) 10 12.011 120.110

Hydrogen (H) 14 1.008 14.112

Oxygen (O) 1 15.999 15.999

Sulfur (S) 1 32.060 32.060

Total 182.28 g/mol
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Property Value Notes

IUPAC Name 3-(Butylsulfanyl)phenol Systematic nomenclature.

SMILES CCCCSc1cccc(O)c1 Useful for cheminformatics.

LogP (Predicted) ~3.5 – 3.8
Significantly more lipophilic

than phenol (LogP 1.5).

H-Bond Donors 1 Phenolic -OH.

H-Bond Acceptors 2
Oxygen (strong), Sulfur

(weak).

Physical State Viscous Oil / Low-Melting Solid
Based on analogs (e.g., 3-

butylphenol).

pKa ~9.5 – 10.0

Similar to phenol; thioether has

minimal inductive effect at

meta position.

Synthetic Protocol: Selective S-Alkylation
The synthesis of 3-(n-butylthio)phenol exploits the nucleophilicity difference between the

thiolate and phenolate anions. Thiol groups (-SH) are more acidic (pKa ~6-7) and softer

nucleophiles than phenolic hydroxyl groups (pKa ~10). By using a mild base, one can

selectively deprotonate the thiol to form a thiolate, which then undergoes an S_N2 reaction with

an alkyl halide.

Reaction Scheme
Precursors: 3-Mercaptophenol (CAS: 40248-84-8) + 1-Bromobutane.
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Figure 2: Selective S-alkylation pathway using mild base conditions to prevent O-alkylation.

Step-by-Step Methodology
1. Reagent Preparation:

Substrate: 3-Mercaptophenol (1.0 eq).

Alkylating Agent: 1-Bromobutane (1.05 eq).

Base: Potassium Carbonate (K₂CO₃) (1.2 eq) or Cesium Carbonate (Cs₂CO₃) for faster

kinetics.

Solvent: Acetone (anhydrous) or DMF (for higher temperatures).

2. Procedure:

Dissolution: Dissolve 3-mercaptophenol in anhydrous acetone under an inert atmosphere

(Nitrogen or Argon) to prevent oxidation to the disulfide.
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Deprotonation: Add K₂CO₃ slowly at 0°C. Stir for 30 minutes. The solution may change color

as the thiolate forms. Note: Thiolates are prone to oxidation; maintain inert gas flow.

Alkylation: Add 1-bromobutane dropwise via a syringe pump to control the exotherm.

Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor via

TLC (Thin Layer Chromatography) using Hexane:Ethyl Acetate (8:2). The product will be less

polar (higher R_f) than the starting material.

Work-up: Filter off the inorganic salts (KBr, excess K₂CO₃). Concentrate the filtrate under

reduced pressure.

Purification: Dissolve the residue in ethyl acetate and wash with water (3x) to remove DMF

(if used) or residual salts. Dry over Na₂SO₄.[1]

Isolation: Purify via flash column chromatography on silica gel.

3. Validation (Expected Spectral Data):

¹H NMR (CDCl₃): Look for the triplet of the terminal methyl (~0.9 ppm), the multiplet of the

butyl chain, the triplet of the S-CH₂ (~2.9 ppm), and the aromatic signals (6.5–7.2 ppm). The

phenolic -OH typically appears as a broad singlet around 5.0–6.0 ppm (exchangeable with

D₂O).

Applications in Drug Discovery & Material
Science[1]
Medicinal Chemistry (Bioisosterism)
3-(n-Butylthio)phenol is valuable as a bioisostere for 3-butoxyphenol. Replacing the ether

oxygen (-O-) with sulfur (-S-) alters the compound's properties in specific ways:

Lipophilicity: Sulfur is less electronegative and more lipophilic than oxygen, increasing the

LogP. This can enhance blood-brain barrier (BBB) penetration.

Metabolic Stability: Thioethers are generally more resistant to oxidative dealkylation

(CYP450 mediated) compared to ethers, potentially prolonging the half-life of the drug
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candidate.

Antioxidant Properties
The combination of a phenolic hydroxyl group and a thioether linkage provides dual antioxidant

mechanisms:

Radical Scavenging: The phenol donates a hydrogen atom to neutralize free radicals

(forming a stable phenoxy radical).

Peroxide Decomposition: The divalent sulfur can be oxidized to a sulfoxide (-S(=O)-), acting

as a "sacrificial" antioxidant to scavenge hydroperoxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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